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Compound of Interest

Compound Name: CP-74006

Cat. No.: B1669562 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: CP-74006 is a selective inhibitor of delta-5-desaturase (D5D), an enzyme involved

in the metabolic pathway of polyunsaturated fatty acids.[1] Accurate preparation of a stock

solution is the first critical step for in vitro and in vivo studies investigating its biological activity.

This document provides a detailed protocol for the preparation, storage, and handling of a CP-
74006 stock solution to ensure experimental reproducibility and accuracy.

I. Chemical and Physical Properties
A summary of the key quantitative data for CP-74006 is presented in the table below for easy

reference.
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Property Value Source

Chemical Name
2-amino-N-(4-

chlorophenyl)benzamide
[1]

Synonyms
CP-74006, CP74006, CP

74006
[1][2]

Molecular Formula C13H11ClN2O [1][2]

Molecular Weight 246.69 g/mol [1][2]

Appearance White to off-white solid powder [2]

Purity >98% (HPLC) [2]

Solubility
Soluble in DMSO and

acetonitrile
[1][2]

Storage (Solid)

Dry, dark at 0-4°C for short

term (days to weeks) or -20°C

for long term (months to

years).

[1]

Shelf Life (Solid) >2 years if stored properly. [1]

II. Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CP-74006 in dimethyl

sulfoxide (DMSO).

Materials:

CP-74006 solid powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials (amber or wrapped in foil)

Analytical balance
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Spatula

Vortex mixer

Pipettors and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of CP-74006 to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation of moisture onto the

compound.

Weighing the Compound:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh the desired amount of CP-74006 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 2.467 mg of CP-74006.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 moles

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 moles x 246.69 g/mol = 0.002467 g = 2.467 mg

Dissolution:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the weighed CP-74006. For a 10 mM solution with 2.467 mg of compound, add 1 mL of

DMSO.

Cap the tube securely.

Mixing:
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Vortex the solution thoroughly until the CP-74006 is completely dissolved. Gentle warming

in a 37°C water bath can be used to aid dissolution if necessary. Visually inspect the

solution to ensure no solid particles remain.

Aliquoting and Storage:

For ease of use and to avoid repeated freeze-thaw cycles, it is recommended to aliquot

the stock solution into smaller, single-use volumes in sterile, light-protected (amber or foil-

wrapped) tubes.

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Store the stock solution aliquots at -20°C for long-term storage (months to years). For

short-term storage (days to weeks), 0-4°C is acceptable.[1]

Safety Precautions:

CP-74006 is for research use only and not for human or veterinary use.

Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses, when handling the compound and solvent.

Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.

DMSO is a potent solvent that can penetrate the skin and may carry other dissolved

substances with it. Avoid direct contact with skin and eyes.

III. Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of the CP-74006 stock

solution.
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Caption: Workflow for preparing a CP-74006 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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